Cas no 149353-72-0 (2,3-dihydro-1H-isoindole-5-carboxylic acid hydrochloride)

• Product Name: 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrochloride
• CAS No: 149353-72-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD10699395
• CID: 1028081
• PubChem ID: 52988140
• Update Time: 2025-05-23

2,3-dihydro-1H-isoindole-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoindoline-5-carboxylic acid hydrochloride
• Isoindoline-5-Carbocylic acid hydrochloride
• 2,3-Dihydro-1H-isoindole-5-carboxylic acid hydrochloride
• 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1)
• AKOS015893511
• Isoindoline-5-carboxylic acid, HCl
• 149353-72-0
• AMY42401
• DTXSID00681050
• SCHEMBL9256350
• 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-, hydrochloride
• ZFA35372
• J-521550
• AS-50739
• 2,3-Dihydro-1H-isoindole-5-carboxylic acid--hydrogen chloride (1/1)
• CS-0053974
• ISOINDOLINE-5-CARBOXYLICACIDHYDROCHLORIDE
• EN300-130618
• MFCD10699395
• 2,3-dihydro-1H-isoindole-5-carboxylic acid;hydrochloride
• DB-063798
• PB28170
• SB10777
• P10992
• ISOINDOLINE-5-CARBOXYLIC ACID HCL
• 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrochloride

• MDL： MFCD10699395
• Inchi： 1S/C9H9NO2.ClH/c11-9(12)6-1-2-7-4-10-5-8(7)3-6;/h1-3,10H,4-5H2,(H,11,12);1H
• InChI Key： YGNBOTDTASINFL-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC2CNCC=2C=1)=O

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• PSA: 49.33000
• LogP: 2.11880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrochloride

Recent Advances in the Study of 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrochloride (CAS: 149353-72-0)

The compound 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrochloride (CAS: 149353-72-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the role of 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrochloride as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the isoindole core and carboxylic acid functionality, make it a valuable scaffold for designing novel compounds with enhanced biological activity. Researchers have employed advanced synthetic methodologies, such as multi-step organic transformations and catalytic processes, to optimize the production of this compound with high purity and yield.

In the context of pharmacological research, 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrochloride has shown promising results in preclinical studies. Investigations into its mechanism of action suggest potential interactions with specific biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. These findings have spurred further exploration of its therapeutic potential in treating conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammation.

Moreover, the compound's physicochemical properties, such as solubility and stability, have been extensively characterized to support its development as a drug candidate. Recent advancements in formulation technologies have addressed previous challenges related to its bioavailability, paving the way for more effective delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these discoveries into clinical applications.

In conclusion, 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrochloride (CAS: 149353-72-0) represents a promising avenue for future research in chemical biology and drug development. Its multifaceted applications and potential therapeutic benefits underscore the importance of continued investigation into its properties and mechanisms. This brief serves as a foundation for researchers seeking to explore the compound's full potential in addressing unmet medical needs.